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Compound of Interest

Compound Name:
Potassium nonafluoro-1-

butanesulfonate

Cat. No.: B1260690 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides an in-depth overview of the properties, synthesis, and

applications of Potassium nonafluoro-1-butanesulfonate. The information is curated for

professionals in research, science, and drug development, with a focus on delivering precise

data and actionable experimental insights.

Chemical and Physical Properties
Potassium nonafluoro-1-butanesulfonate, a perfluorinated anionic surfactant, exhibits

exceptional thermal and chemical stability.[1] Its unique molecular structure, featuring a fully

fluorinated butyl chain, imparts valuable surfactant properties, making it effective in reducing

surface tension in both aqueous and non-aqueous systems.[1]
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Property Value Source(s)

Synonyms

Nonafluoro-1-butanesulfonic

acid potassium salt, Potassium

nonaflate, Potassium

perfluorobutanesulfonate

[2]

Appearance
White to almost white

crystalline powder
[1]

Odor Odorless [3]

Chemical Identifiers
Identifier Value Source(s)

CAS Number 29420-49-3

EC Number 249-616-3

Molecular Formula C4F9KO3S [1]

Molecular Weight 338.19 g/mol

SMILES String
C(C(C(C(F)(F)F)(F)F)(F)F)(F)

(F)S(=O)(=O)[O-].[K+]

InChI Key
LVTHXRLARFLXNR-

UHFFFAOYSA-M

Physical Properties
Property Value Source(s)

Melting Point >300 °C [1]

Solubility in Water 100 mg/mL, clear, colorless

Purity ≥98% [1]
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Synthesis of Potassium Nonafluoro-1-
butanesulfonate
The primary method for synthesizing Potassium nonafluoro-1-butanesulfonate is through

the alkaline hydrolysis of perfluorobutanesulfonyl fluoride.[3][4] This process involves the

reaction of the sulfonyl fluoride precursor with a potassium base.

Experimental Protocol: Alkaline Hydrolysis
Materials:

Perfluorobutanesulfonyl fluoride (C4F9SO2F)

Potassium hydroxide (KOH)

Deionized water

Ethanol (optional, for purification)

Reaction vessel with stirring and temperature control

Filtration apparatus

Drying oven

Procedure:

Reaction Setup: In a well-ventilated fume hood, charge a reaction vessel with a solution of

potassium hydroxide in deionized water.

Addition of Precursor: While stirring vigorously, slowly add perfluorobutanesulfonyl fluoride to

the potassium hydroxide solution. The reaction is exothermic, so maintain the temperature

within a controlled range (e.g., 20-30 °C) using a cooling bath if necessary.

Reaction: Continue stirring the mixture for a specified period (e.g., 2-4 hours) to ensure

complete hydrolysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1260690?utm_src=pdf-body
https://www.benchchem.com/product/b1260690?utm_src=pdf-body
https://www.benchchem.com/product/b1260690?utm_src=pdf-body
https://www.ossila.com/products/potassium-nonafluoro-1-butanesulfonate
https://www.guidechem.com/question/what-is-potassium-nonafluoro-1-id129946.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precipitation and Filtration: The product, Potassium nonafluoro-1-butanesulfonate, will

precipitate out of the solution. Collect the solid product by vacuum filtration.

Washing: Wash the collected solid with cold deionized water to remove any unreacted

potassium hydroxide and other water-soluble impurities. An optional wash with a cold solvent

like ethanol can be performed for further purification.

Drying: Dry the purified product in a vacuum oven at a specified temperature (e.g., 80-100

°C) until a constant weight is achieved.
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Synthesis of Potassium nonafluoro-1-butanesulfonate
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Applications in Advanced Materials
Potassium nonafluoro-1-butanesulfonate is a versatile compound with significant

applications in the development of advanced materials, particularly in renewable energy

technologies.[5]

Perovskite Solar Cells
In perovskite solar cells, this compound is utilized as an additive to the tin oxide (SnO2)

electron transport layer (ETL).[3][6] Its incorporation leads to improved energy level matching

between the ETL and the perovskite layer, passivation of defects at the interface, and

enhanced device efficiency and stability.[6]

Experimental Protocol: Incorporation into Perovskite Solar Cells

Materials:

Potassium nonafluoro-1-butanesulfonate

SnO2 colloidal dispersion

Solvent (e.g., deionized water or isopropanol)

Substrate with a transparent conductive oxide (e.g., FTO glass)

Spin coater

Hot plate

Procedure:

Solution Preparation: Prepare a solution of Potassium nonafluoro-1-butanesulfonate in

the desired solvent at a specific concentration.

ETL Formulation: Add the prepared solution to the SnO2 colloidal dispersion and sonicate

the mixture to ensure homogeneity.
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Substrate Cleaning: Thoroughly clean the FTO glass substrate using a standard cleaning

procedure (e.g., sequential sonication in detergent, deionized water, acetone, and

isopropanol).

Spin Coating: Deposit the modified SnO2 ETL solution onto the cleaned FTO substrate using

a spin coater. The spin coating parameters (speed and time) should be optimized to achieve

the desired film thickness and uniformity.

Annealing: Anneal the coated substrate on a hot plate at a specific temperature and for a set

duration to form a compact and crystalline SnO2 layer.

Perovskite Deposition: Proceed with the deposition of the perovskite active layer and

subsequent layers (hole transport layer and metal contact) to complete the solar cell

fabrication.

Role in Perovskite Solar Cells
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Function in Perovskite Solar Cells

Lithium-Ion Batteries
In lithium-ion batteries, the lithium salt analog, Lithium nonafluoro-1-butanesulfonate, is

explored as a component of non-aqueous liquid electrolytes.[2][7] It contributes to high ionic

conductivity and a wide electrochemical stability window, which are crucial for the performance

of high-voltage battery applications.[2] While the direct application of the potassium salt is less

common as the primary electrolyte salt, its properties are indicative of the potential of the
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nonaflate anion in battery technologies. The potassium salt can be used in the synthesis of

ionic liquids that modify cathode surfaces for enhanced stability.[8]

Experimental Protocol: Electrolyte Preparation for Battery Testing

Materials:

Lithium nonafluoro-1-butanesulfonate (as the active salt)

Binary solvent mixture (e.g., propylene carbonate and 1,2-dimethoxyethane)

Glovebox with an inert atmosphere (e.g., argon)

Electrochemical test cells (e.g., coin cells)

Battery cycling equipment

Procedure:

Electrolyte Preparation: Inside a glovebox, dissolve a specific concentration of Lithium

nonafluoro-1-butanesulfonate in the binary solvent mixture to prepare the non-aqueous liquid

electrolyte.

Cell Assembly: Assemble coin cells within the glovebox using the prepared electrolyte, a

lithium metal anode, a cathode material (e.g., LiCoO2), and a separator.

Electrochemical Testing: Perform electrochemical characterization of the assembled cells,

including ionic conductivity measurements, linear sweep voltammetry to determine the

electrochemical stability window, and charge-discharge cycling to evaluate the battery

performance.
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Application in Lithium-Ion Batteries
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Role in Lithium-Ion Battery Electrolytes

Toxicological and Safety Information
Potassium nonafluoro-1-butanesulfonate is classified as a hazardous substance, primarily

causing serious eye damage. It is essential to handle this chemical with appropriate personal

protective equipment and in a well-ventilated area.

Hazard Identification
Hazard Statement Classification Source(s)

H318 Causes serious eye damage

Toxicological Data
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Test Result Species Source(s)

LD50 (Oral) > 2000 mg/kg Rat

Safety and Handling
Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.

Handling: Avoid inhalation, ingestion, and contact with skin and eyes. Use only in a well-

ventilated area.

First Aid (Eyes): In case of contact with eyes, rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing and seek immediate

medical attention.

This guide is intended for informational purposes for qualified professionals. All experimental

work should be conducted in accordance with established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to Potassium
Nonafluoro-1-butanesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260690#what-are-the-properties-of-potassium-
nonafluoro-1-butanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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